Cas no 2256033-34-6 (Cyclohexanone, 4,4-bis(methoxymethyl)-)

• Product Name: Cyclohexanone, 4,4-bis(methoxymethyl)-
• CAS No: 2256033-34-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5213675
• Update Time: 2026-03-06

Cyclohexanone, 4,4-bis(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4,4-bis(methoxymethyl)-
• 4,4-bis(methoxymethyl)cyclohexanone

• Inchi： 1S/C10H18O3/c1-12-7-10(8-13-2)5-3-9(11)4-6-10/h3-8H2,1-2H3
• InChI Key： BURXWFBTRRSLKZ-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(COC)(COC)CC1

Additional information on Cyclohexanone, 4,4-bis(methoxymethyl)-

Cyclohexanone, 4,4-bis(methoxymethyl)- (CAS No. 2256033-34-6): A Comprehensive Overview in Modern Chemical Biology

Cyclohexanone, 4,4-bis(methoxymethyl)-, identified by its CAS number 2256033-34-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in synthetic chemistry and as a key intermediate in the development of various bioactive molecules.

The molecular structure of Cyclohexanone, 4,4-bis(methoxymethyl)- consists of a cyclohexane ring substituted with two methoxymethyl groups at the 4-position. This specific arrangement imparts distinct reactivity and functional properties, making it a valuable building block in organic synthesis. The presence of the methoxymethyl groups enhances the compound's ability to participate in various chemical transformations, including nucleophilic addition and condensation reactions, which are pivotal in the synthesis of more complex molecules.

In recent years, Cyclohexanone, 4,4-bis(methoxymethyl)- has been extensively studied for its potential applications in the pharmaceutical industry. Its structural motif is reminiscent of several natural products and pharmacophores that exhibit significant biological activity. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory medications.

The synthesis of Cyclohexanone, 4,4-bis(methoxymethyl)- typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic routes not only highlight the compound's synthetic utility but also showcase the advancements in modern organic chemistry techniques.

One of the most intriguing aspects of Cyclohexanone, 4,4-bis(methoxymethyl)- is its role as a precursor in the preparation of complex cyclic compounds. Its rigid cyclohexane core provides a stable scaffold that can be functionalized further to create molecules with tailored properties. This has led to its use in the development of chiral auxiliaries and ligands for asymmetric synthesis, which are crucial for producing enantiomerically pure compounds—a key requirement in pharmaceuticals.

Recent studies have also explored the application of Cyclohexanone, 4,4-bis(methoxymethyl)- in materials science. Its ability to form stable derivatives with various functional groups makes it a suitable candidate for polymer synthesis. Researchers have investigated its incorporation into polymeric matrices to enhance material properties such as biodegradability and mechanical strength. These findings open up new avenues for developing advanced materials with applications ranging from biomedicine to sustainable packaging.

The biological activity of derivatives of Cyclohexanone, 4,4-bis(methoxymethyl)- has been a focal point of numerous research endeavors. Computational studies have predicted several potential binding interactions between these derivatives and biological targets such as enzymes and receptors. These predictions have guided experimental efforts to synthesize and test novel compounds with improved pharmacological profiles. The integration of computational chemistry with experimental validation has significantly accelerated the discovery process.

In conclusion, Cyclohexanone, 4,4-bis(methoxymethyl)- (CAS No. 2256033-34-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry and a promising candidate for developing new pharmaceuticals and advanced materials. As research continues to uncover new aspects of this compound's potential, it is likely to remain at the forefront of chemical biology innovation.